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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500 Get Quote

Audience: Researchers, scientists, and drug development professionals in the field of cryo-

electron microscopy (cryo-EM).

Introduction: Topaz is a deep learning-based particle picking tool integrated into CryoSPARC

that significantly improves the accuracy and efficiency of particle selection from cryo-EM

micrographs. This document provides a detailed protocol for training a Topaz model within the

CryoSPARC environment, enabling users to leverage this powerful tool for their structural

biology research.

Experimental Protocols
The general workflow for training a Topaz model involves preparing a set of labeled particles

(either through manual picking or from a previous picking job), using these particles to train the

model, and then using the trained model to pick particles from the entire dataset.

Protocol 1: Topaz Model Training
This protocol outlines the standard procedure for training a Topaz model using the Topaz Train

job in CryoSPARC.

1. Data Preprocessing:

Ensure that your micrographs have been motion-corrected and their contrast transfer

function (CTF) has been estimated. This is a standard prerequisite for any particle picking

routine in CryoSPARC.
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2. Particle Pick Annotation:

Provide a set of particle picks as training data. These can be obtained from:

Manual Picking: Use the Manual Picker job in CryoSPARC to select particles from a

representative subset of your micrographs. It is recommended to pick from at least 10-20

micrographs to provide the model with sufficient training examples.[1]

Previous Picking Jobs: The output of other particle picking jobs (e.g., Blob Picker,

Template Picker) can be curated and used as input.

2D Classification: Particles from good 2D classes obtained from a preliminary round of

picking can serve as a high-quality training set.[2]

3. Launching the Topaz Train Job:

Navigate to the Job Builder in CryoSPARC and select the Topaz Train job.[3]

Inputs:

Connect the micrographs output from your CTF estimation job.[2]

Connect the particles output from your manual picking or curated particle set job.[2]

Parameters:

Specify the Path to Topaz Executable.[3][4] This path needs to be correctly configured to

ensure CryoSPARC can run Topaz.

Adjust the training parameters as detailed in Table 1. A good starting point for many

datasets is to use the default parameters.

4. Monitoring and Evaluating Training:

Once the job is launched, CryoSPARC will begin the Topaz training process.

Upon completion, the job will output a trained topaz_model and a plot of the training

precision over epochs.[4]
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A well-performing model will show a steady increase in precision on the test set over epochs.

[4] If the precision plateaus or starts to decrease, it may indicate overfitting, but CryoSPARC

automatically outputs the model from the epoch with the highest precision.[4]

Protocol 2: Topaz Model Cross-Validation
For optimizing a specific training parameter, the Topaz Cross Validation job can be utilized.

This job runs multiple training jobs while varying a chosen parameter to identify its optimal

value.[4]

1. Job Setup:

Select the Topaz Cross Validation job in the Job Builder.

Provide the same micrographs and particle inputs as the Topaz Train job.

2. Parameter Optimization:

In the parameters section, select the Parameter to Optimize (e.g., Learning Rate).

Define the Initial Value, Value to Increment Parameter by, and the Number of Cross

Validation Folds. This will determine the range and number of values to be tested.[4]

3. Execution and Output:

The job will run multiple training instances and identify the parameter value that yields the

best performance.

It will then use this optimal parameter to perform a final training run and output a trained

topaz_model.[4]

Data Presentation
The following table summarizes the key parameters for the Topaz Train job in CryoSPARC.
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Parameter Description
Recommended Starting
Value

Path to Topaz Executable
The absolute path to the Topaz

executable file.

System-dependent; must be

configured correctly.

Downsampling Factor

Factor by which to

downsample micrographs. This

reduces memory usage and

can improve performance.[4]

8 (for ~1 Å/pixel data).

Increase for larger particles,

decrease for smaller particles.

[1]

Learning Rate

Determines the step size at

each iteration while moving

toward a minimum of a loss

function.[4]

0.0001

Minibatch Size

The number of training

examples utilized in one

iteration. Smaller values can

improve accuracy but increase

training time.[4]

128

Number of Epochs

The number of times the entire

training dataset is passed

forward and backward through

the neural network.[4]

10

Epoch Size
The number of updates that

occur in each epoch.[4]
5000

Train-Test Split

The fraction of the data to be

used for testing the model's

performance.[4]

0.1

Expected Number of Particles
An estimate of the number of

particles per micrograph.

A reasonable estimate based

on visual inspection of

micrographs.

Number of Parallel Threads
The number of CPU threads to

use for preprocessing.

At least 4, as preprocessing

can be a bottleneck.[4][5]
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Mandatory Visualization
The following diagrams illustrate the workflow for training and using a Topaz model in

CryoSPARC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Training a Topaz
Model in CryoSPARC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#protocol-for-training-a-topaz-model-in-
cryosparc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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